![molecular formula C8H5BrN2O B3187852 5-bromo-1H-indazole-4-carbaldehyde CAS No. 1781621-53-1](/img/structure/B3187852.png)
5-bromo-1H-indazole-4-carbaldehyde
Overview
Description
5-bromo-1H-indazole-4-carbaldehyde is a chemical compound with the molecular weight of 225.04 . Its IUPAC name is 5-bromo-1H-indazole-4-carbaldehyde and its InChI code is 1S/C8H5BrN2O/c9-7-1-2-8-5(3-10-11-8)6(7)4-12/h1-4H,(H,10,11) .
Synthesis Analysis
The synthesis of 1H- and 2H-indazoles, which includes 5-bromo-1H-indazole-4-carbaldehyde, has been a subject of recent research. The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of 5-bromo-1H-indazole-4-carbaldehyde can be represented by the InChI code 1S/C8H5BrN2O/c9-7-1-2-8-5(3-10-11-8)6(7)4-12/h1-4H,(H,10,11) .Chemical Reactions Analysis
The chemical reactions involving 1H- and 2H-indazoles have been studied extensively. These reactions include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Scientific Research Applications
Medicinal Applications
Indazole-containing heterocyclic compounds, such as 5-bromo-1H-indazole-4-carbaldehyde, have a wide variety of medicinal applications . They are used as:
- Antihypertensive agents : These compounds can help in the management of high blood pressure .
- Anticancer agents : They have shown potential in inhibiting the growth of cancer cells .
- Antidepressant agents : These compounds can be used in the treatment of depression .
- Anti-inflammatory agents : They can help reduce inflammation .
- Antibacterial agents : They can inhibit the growth of bacteria .
Synthesis of Indazoles
5-bromo-1H-indazole-4-carbaldehyde can be used in the synthesis of 1H- and 2H-indazoles . The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds .
Inhibitors of Phosphoinositide 3-Kinase δ
Indazoles can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory diseases .
HIV Protease Inhibitors
Biologically active compounds containing an indazole fragment have been investigated and applied in producing HIV protease inhibitors .
Serotonin Receptor Antagonists
These compounds can act as serotonin receptor antagonists, which can be used in the treatment of several neurological and psychiatric disorders .
Aldol Reductase Inhibitors
Indazole-containing compounds can act as aldol reductase inhibitors, which can be used in the treatment of complications related to diabetes and cataracts .
Acetylcholinesterase Inhibitors
These compounds can inhibit acetylcholinesterase, an enzyme that breaks down acetylcholine in the brain. This can be beneficial in the treatment of Alzheimer’s disease and other types of dementia .
Cyclization of Ortho-Substituted Benzylidenehydrazine
5-bromo-1H-indazole-4-carbaldehyde can be used in the cyclization of ortho-substituted benzylidenehydrazine, which is a useful way to synthesize indazole .
Safety and Hazards
Mechanism of Action
Target of Action
Indazole-containing compounds, which include 5-bromo-1h-indazole-4-carbaldehyde, have a wide variety of medicinal applications . They are key components to functional molecules used in various applications, including pharmaceuticals and agrochemicals .
Mode of Action
Indazole derivatives have been known to interact with their targets through various mechanisms . For instance, some indazole compounds can inhibit cell growth, acting as effective agents against certain types of cancer . The interaction of 5-bromo-1H-indazole-4-carbaldehyde with its targets and the resulting changes would need further investigation for a definitive understanding.
Biochemical Pathways
Indazole derivatives are known to impact a diverse range of biochemical pathways due to their broad spectrum of biological activities
Result of Action
Indazole derivatives have been reported to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antibacterial effects
properties
IUPAC Name |
5-bromo-1H-indazole-4-carbaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrN2O/c9-7-1-2-8-5(3-10-11-8)6(7)4-12/h1-4H,(H,10,11) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUTBNDOSEFBISV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C2=C1NN=C2)C=O)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.04 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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